N,N'-S-Trimethylisothiouronium Iodide
Overview
Description
N,N'-S-Trimethylisothiouronium Iodide, also known as TMTI, is an organosulfur compound that is widely used in scientific research applications. It has been used in a variety of fields, such as biochemistry, physiology, and pharmacology, to study the effects of various compounds on biological systems. TMTI has also been used in laboratory experiments to study the mechanism of action of various drugs and their effects on biological systems.
Scientific Research Applications
S-(trimethoxysilylmethyl)- and S-(silatranylmethyl)isothiuronium halides, along with their N-substituted derivatives, demonstrate potential in highly polar acetonitrile solutions, suggesting a broad application in chemistry (Sorokin et al., 2004).
The crystal structure of trimethylsulfonium iodide, which is similar to N,N'-S-Trimethylisothiouronium Iodide, crystallizes in a monoclinic system. This knowledge is vital in crystallography and materials science (Zuccaro & Mccullough, 1959).
In biochemistry, iodide is used to quench the fluorescence of tryptophyls in proteins, a technique that aids in studying the exposure of fluorophors in proteins (Lehrer, 1971).
Trimethylsilyl iodide is effective in converting ketals to ketones, a crucial step in various synthetic transformations in organic chemistry (Jung, Andrus, & Ornstein, 1977).
In coordination chemistry, trimethylsilyl iodide is used to prepare transition-metal iodides from chlorides. This process, however, can be complicated due to factors like oxidation states and reaction speeds (Leigh et al., 2002).
This compound is relevant in pharmaceutical chemistry, as demonstrated by a novel method for synthesizing biologically important N-aryl amides using arenediazonium salts (Bhojane, Jadhav, & Nagarkar, 2014).
properties
IUPAC Name |
methyl N,N-dimethylcarbamimidothioate;hydroiodide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H10N2S.HI/c1-6(2)4(5)7-3;/h5H,1-3H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PFJMWGUDKKPHFR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=N)SC.I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H11IN2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90509254 |
Source
|
| Record name | Methyl N,N-dimethylcarbamimidothioate--hydrogen iodide (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90509254 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
246.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
6972-04-9 |
Source
|
| Record name | NSC67242 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=67242 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Methyl N,N-dimethylcarbamimidothioate--hydrogen iodide (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90509254 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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